Cas no 2138175-85-4 (2-Propen-1-one, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl-)

• Product Name: 2-Propen-1-one, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl-
• CAS No: 2138175-85-4
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5259391
• Update Time: 2025-07-08

2-Propen-1-one, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl-

• Inchi： 1S/C11H20N2O/c1-4-9-5-6-13(7-10(9)12)11(14)8(2)3/h9-10H,2,4-7,12H2,1,3H3
• InChI Key： WSYLRKBJQPGDKR-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC)C(N)C1)(=O)C(C)=C

Additional information on 2-Propen-1-one, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl-

Comprehensive Overview of 2-Propen-1-one, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl- (CAS No. 2138175-85-4)

2-Propen-1-one, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl- (CAS No. 2138175-85-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique piperidinyl and propenone structural motifs, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its amino-ethyl functional group, which may contribute to its reactivity and binding properties in biological systems.

The compound's CAS No. 2138175-85-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl-2-propen-1-one, highlights its structural complexity, combining a piperidine ring with an α,β-unsaturated ketone moiety. This combination is often associated with bioactive molecules, making it a subject of interest for medicinal chemistry and drug design.

In recent years, the demand for novel small-molecule inhibitors and pharmacophores has driven research into compounds like 2-Propen-1-one, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl-. Its potential role in modulating enzyme activity or receptor interactions aligns with current trends in targeted therapy and precision medicine. For instance, similar structures have been investigated for their applications in neurological disorders and inflammatory diseases, topics frequently searched by professionals in the field.

The synthesis of CAS No. 2138175-85-4 typically involves multi-step organic reactions, including amine alkylation and Michael addition processes. These methods are well-documented in peer-reviewed literature, reflecting the compound's relevance in synthetic chemistry. Researchers often optimize these protocols to improve yield and purity, addressing common challenges such as stereoselectivity and functional group compatibility.

From an SEO perspective, queries related to "piperidine derivatives in drug discovery" or "unsaturated ketones in medicinal chemistry" frequently appear in academic and industrial searches. By incorporating these long-tail keywords, this article aims to provide valuable insights while enhancing its visibility. Additionally, the compound's potential applications in bioconjugation and proteomics align with emerging trends in life sciences, further increasing its relevance.

Safety and handling of 2-Propen-1-one, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl- are governed by standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. This aligns with broader industry focus on laboratory safety and sustainable practices, topics frequently discussed in professional forums.

In summary, CAS No. 2138175-85-4 represents a promising scaffold for further research, bridging gaps between organic synthesis and biomedical applications. Its structural features and potential functionalities make it a valuable subject for ongoing studies, particularly in the context of drug development and chemical biology. As the scientific community continues to explore its properties, this compound may unlock new avenues for innovation in multiple disciplines.